Cas no 1263376-92-6 (4-(2-Chloro-6-fluorophenyl)thiosemicarbazide)

• Product Name: 4-(2-Chloro-6-fluorophenyl)thiosemicarbazide
• CAS No: 1263376-92-6
• CID: 4584159
• Update Time: 2025-08-03

4-(2-Chloro-6-fluorophenyl)thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-6-fluorophenyl)thiosemicarbazide

• Inchi： InChI=1S/C7H7ClFN3S/c8-4-2-1-3-5(9)6(4)11-7(13)12-10/h1-3H,10H2,(H2,11,12,13)
• InChI Key： ITVRNBJQCFTFCI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(Cl)=C1NC(NN)=S

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Additional information on 4-(2-Chloro-6-fluorophenyl)thiosemicarbazide

Recent Advances in the Study of 4-(2-Chloro-6-fluorophenyl)thiosemicarbazide (CAS: 1263376-92-6)

4-(2-Chloro-6-fluorophenyl)thiosemicarbazide (CAS: 1263376-92-6) is a thiosemicarbazide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique chloro-fluorophenyl moiety, has been investigated for its diverse biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. The growing interest in this molecule stems from its structural versatility, which allows for the development of novel therapeutic agents targeting various diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 4-(2-Chloro-6-fluorophenyl)thiosemicarbazide. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects against Mycobacterium tuberculosis, suggesting its potential as a lead compound for antitubercular drug development. The study employed molecular docking and in vitro assays to identify the compound's binding affinity for key bacterial enzymes, providing valuable insights into its mode of action.

In addition to its antimicrobial properties, 4-(2-Chloro-6-fluorophenyl)thiosemicarbazide has shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The researchers attributed this activity to the compound's ability to induce apoptosis via mitochondrial pathways, highlighting its potential as a scaffold for designing next-generation anticancer agents.

The synthesis and structural optimization of 4-(2-Chloro-6-fluorophenyl)thiosemicarbazide derivatives have also been a focus of recent investigations. Advanced synthetic methodologies, including microwave-assisted reactions and click chemistry, have been employed to improve yield and purity while reducing reaction times. These technological advancements have facilitated the production of diverse analogs for structure-activity relationship (SAR) studies, enabling researchers to identify key structural features responsible for enhanced biological activity.

Pharmacokinetic studies of 4-(2-Chloro-6-fluorophenyl)thiosemicarbazide have revealed both challenges and opportunities in its development as a therapeutic agent. While the compound demonstrates favorable absorption properties, its metabolic stability and distribution profiles require further optimization. Current research efforts are directed toward developing prodrug strategies and formulation technologies to overcome these limitations and improve the compound's drug-like properties.

Looking forward, 4-(2-Chloro-6-fluorophenyl)thiosemicarbazide represents a promising chemical scaffold with multiple therapeutic applications. Ongoing research is exploring its potential in neurodegenerative diseases, given preliminary evidence of its neuroprotective effects in cellular models. As the scientific community continues to unravel the full potential of this compound, it is expected to play an increasingly important role in the development of novel pharmaceutical agents addressing unmet medical needs.